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Compound of Interest

Compound Name: YK-3-237

Cat. No.: B033580 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper

chemical handling is paramount. This guide provides essential, step-by-step procedures for the

safe disposal of YK-3-237, a SIRT1 activator used in research. Adherence to these guidelines

is critical for protecting laboratory personnel and the environment.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) provided by the manufacturer for YK-3-237 and follow your institution's

established hazardous waste disposal protocols.

Chemical and Physical Properties of YK-3-237
A clear understanding of the chemical and physical properties of YK-3-237 is the first step in

ensuring its safe handling and disposal. The following table summarizes key quantitative data

for this compound.[1][2]
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Property Value

CAS Number 1215281-19-8

Molecular Formula C₁₉H₂₁BO₇

Molecular Weight 372.18 g/mol

Appearance White to Pale Yellow Solid

Solubility
Soluble in DMSO (to 100 mM) and Ethanol (to

100 mM)

Storage Store at -20°C

Step-by-Step Disposal Procedures for YK-3-237
The proper disposal of YK-3-237, like any research chemical, is a critical component of

laboratory safety. The following procedures are based on general best practices for hazardous

chemical waste disposal and should be adapted to comply with local and institutional

regulations.

Personal Protective Equipment (PPE)
Before beginning any disposal procedure, ensure you are wearing the appropriate personal

protective equipment (PPE). This includes:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

Disposal of Unused or Waste YK-3-237 (Solid)
Segregation: Do not mix solid YK-3-237 waste with other chemical waste unless explicitly

permitted by your institution's hazardous waste guidelines.

Containerization: Place the solid YK-3-237 waste in a clearly labeled, sealed, and

compatible hazardous waste container. The container must be in good condition and leak-
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proof.

Labeling: Label the container with "Hazardous Waste" and the full chemical name: "B-[2-

Methoxy-5-[(1E)-3-oxo-3-(3,4,5-trimethoxyphenyl)-1-propen-1-yl]phenyl]-boronic acid" or

"YK-3-237". Include the approximate quantity and the date of accumulation.

Storage: Store the waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.

Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[3]

Disposal of YK-3-237 Solutions (in DMSO or Ethanol)
Segregation: Keep solutions of YK-3-237 separate from other waste streams. Do not

dispose of these solutions down the sink.[4]

Containerization: Collect the liquid waste in a sealed, leak-proof, and chemically compatible

container. Ensure the container is appropriate for flammable liquids if ethanol is the solvent.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"YK-3-237," the solvent used (e.g., "in DMSO"), and the approximate concentration and

volume.

Storage: Store the liquid waste container in a designated, secure, and well-ventilated

secondary containment area, following guidelines for flammable liquid storage if applicable.

Pickup: Schedule a pickup with your institution's EHS department or a certified hazardous

waste disposal service.

Disposal of Contaminated Labware
Solid Contaminated Waste: Disposable labware (e.g., pipette tips, microfuge tubes)

contaminated with YK-3-237 should be placed in a designated solid hazardous waste

container.

Rinsing Reusable Labware:
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Perform an initial rinse with a small amount of the solvent used (e.g., ethanol or DMSO) to

dissolve any remaining YK-3-237.

Collect this first rinse as hazardous liquid waste.[4]

Subsequent rinses with detergent and water can typically be disposed of down the drain,

but confirm this with your institution's policies.

Empty Original Containers:

Ensure the original container is thoroughly empty.

The first rinse of the empty container with a suitable solvent must be collected as

hazardous waste.[4]

For containers of highly toxic chemicals, the first three rinses should be collected as

hazardous waste.[4] Although the acute toxicity of YK-3-237 is not well-documented, it is

prudent to follow this more stringent procedure.

After thorough rinsing and air-drying, the container can often be disposed of as non-

hazardous waste, but this should be verified with local regulations.

YK-3-237 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of YK-3-
237 and associated materials.
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Caption: YK-3-237 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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